N-Methyl-1-(quinoxalin-2-yl)methanamine
Cat. No. B143394
Key on ui cas rn:
136727-13-4
M. Wt: 173.21 g/mol
InChI Key: RGTUTUTVYIMVEK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][CH2:2][c:3]1[n:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]2[n:11][cH:12]1.[CH3:13][NH2:14].[CH3:15][CH2:16][OH:17]>>[CH2:2]([c:3]1[n:4][c:5]2[cH:6][cH:7][cH:8][cH:9][c:10]2[n:11][cH:12]1)[NH:14][CH3:13]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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BrCc1cnc2ccccc2n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CNCc1cnc2ccccc2n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
